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Compound of Interest

Compound Name: BLACK MICA (biotite)

Cat. No.: B1168459 Get Quote

An In-depth Technical Guide to the Biotite Mineral Group

Introduction
Biotite is a common rock-forming mineral belonging to the mica group of phyllosilicates.[1][2] It

is not a single mineral species but rather a mineral group, representing a solid-solution series

between iron-rich annite and magnesium-rich phlogopite.[1] The term "biotite" is still widely

used in the field to describe dark micas that have not been analyzed for their precise

composition.[1] This guide provides a comprehensive overview of the biotite mineral group,

including its crystallography, chemical composition, physical and optical properties, geological

significance, and common alteration processes. It also details standard experimental protocols

for its characterization.

Crystallography and Chemical Composition
Biotite crystallizes in the monoclinic system and is characterized by a sheet-like structure.[1][3]

Its structure consists of two tetrahedral sheets sandwiching an octahedral sheet, weakly

bonded together by potassium ions.[1] This atomic arrangement is responsible for its perfect

basal cleavage.[1]

The generalized chemical formula for the biotite group is K(Mg,Fe)₃AlSi₃O₁₀(F,OH)₂.[1][4] The

ratio of magnesium to iron is variable, defining the end members of the series. More aluminous

members of the group include siderophyllite and eastonite.[1]
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The following tables summarize the key quantitative properties of the biotite mineral group.

Table 1: Physical Properties of Biotite

Property Value References

Mohs Hardness 2.5 - 3.0 [1][4]

Specific Gravity 2.7 - 3.4 [1][4]

Cleavage Perfect on {001} [1][4]

Fracture Micaceous [1]

Tenacity Brittle to flexible, elastic [1]

Luster Vitreous to pearly [1]

Streak White to gray [1][4]

Table 2: Optical Properties of Biotite

Property Value References

Optic Sign Biaxial (-) [1]

Refractive Index (nα) 1.565 - 1.625 [1]

Refractive Index (nβ) 1.605 - 1.675 [1]

Refractive Index (nγ) 1.605 - 1.675 [1]

Birefringence (δ) 0.03 - 0.07 [1]

2V Angle 0 - 25°

Pleochroism

Strong; typically brown,

brownish green, or reddish

brown

[1]

Extinction
Parallel to cleavage; "bird's

eye" extinction is common
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Geological Occurrence
Biotite is a widespread mineral found in a variety of geological settings. It is a common

constituent of many igneous and metamorphic rocks.[2]

Igneous Rocks: Biotite is frequently found in felsic to intermediate intrusive igneous rocks

such as granites, diorites, and pegmatites.[2][4] In pegmatites, biotite crystals can grow to be

very large.[4]

Metamorphic Rocks: It is a characteristic mineral in metamorphic rocks like schists and

gneisses, where it forms over a wide range of temperatures and pressures.[2][4]

Volcanic Rocks: While less common in volcanic rocks due to instability at low pressures, it

can be found in dacites, rhyolites, and trachytes.

Sedimentary Rocks: Due to its poor resistance to weathering, biotite is less common in

sedimentary rocks, though it can be found as a detrital mineral.

Mandatory Visualizations
The following diagrams illustrate key concepts related to the biotite mineral group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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